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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane
CAS No.: 18162-82-8
Cat. No.: B101106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of Chloromethyltriisopropoxysilane (CMTIS),
an organosilicon compound with significant utility in materials science and synthetic chemistry.
We will delve into its core physical and chemical properties, explore its reactivity with a focus
on hydrolytic sensitivity, discuss its primary applications, and provide essential safety and
handling protocols.

Molecular Identity and Core Properties

Chloromethyltriisopropoxysilane, identified by the CAS number 18162-82-8, is an
organosilane featuring a chloromethyl group and three isopropoxy groups attached to a central
silicon atom.[1][2] This unique structure dictates its physical and chemical behavior, making it a
valuable bifunctional reagent.
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Visualizing the Molecular Architecture

The spatial arrangement of atoms in CMTIS is crucial for understanding its reactivity. The
central silicon atom is bonded to a chloromethyl group and three bulky isopropoxy groups.

Click to download full resolution via product page

Caption: Ball-and-stick model of Chloromethyltriisopropoxysilane.
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Physicochemical Data at a Glance

The following table summarizes the key physical and chemical properties of
Chloromethyltriisopropoxysilane.

Property Value

CAS Number 18162-82-8

Molecular Formula C10H23CIO3Si[1][2]

Molecular Weight 254.83 g/mol [1][2]

Appearance Clear, colorless to pale yellow liquid[1][2]
Odor Pungent[1]

Boiling Point 195-198 °C[1][3]

Density 0.962 g/mL at 25 °C[1][3]

Refractive Index 1.4145[3]

Flash Point 181 °F (82.78 °C)[1]

Solubility Soluble in various organic solvents[1]

Chemical Reactivity and Mechanistic Insights

The reactivity of CMTIS is dominated by two key features: the hydrolyzable isopropoxy groups
and the reactive chloromethyl group. This dual functionality is the cornerstone of its utility as a
coupling agent and surface modifier.

Hydrolysis: A Controlled Reaction

CMTIS is sensitive to moisture and undergoes hydrolysis, a reaction that is fundamental to its
application in forming siloxane bonds.[2] The isopropoxy groups react with water to form silanol
(Si-OH) groups and isopropanol as a byproduct. These silanol intermediates are highly reactive
and readily condense with each other or with hydroxyl groups on a substrate surface to form
stable siloxane (Si-O-Si) or Si-O-Substrate linkages.
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The rate of hydrolysis is influenced by factors such as pH, water concentration, and the
presence of catalysts. In slightly acidic conditions, the hydrolysis proceeds in a controlled
manner, which is often desirable for achieving uniform surface modification.[4]
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Caption: Hydrolysis and condensation pathway of Chloromethyltriisopropoxysilane.

The Role of the Chloromethyl Group

The chloromethyl group (-CH2CI) provides a reactive site for subsequent chemical

modifications.[2] The chlorine atom is a good leaving group, making the adjacent carbon atom
susceptible to nucleophilic substitution reactions. This allows for the covalent attachment of a
wide range of organic functionalities, a critical feature for its use as a coupling agent to bridge

inorganic substrates and organic polymers.

Applications in Research and Development

The unique bifunctional nature of CMTIS makes it a versatile tool in several scientific and

industrial domains.
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Surface Modification: CMTIS is extensively used to modify the surfaces of glass, metals, and
other inorganic substrates.[1][5] The silanol groups formed upon hydrolysis bond to the
substrate, while the chloromethyl group remains available for further reactions, enabling the
tailoring of surface properties such as adhesion, wettability, and biocompatibility.

Coupling Agent: It acts as a molecular bridge between inorganic fillers (e.qg., silica, glass
fibers) and organic polymer matrices.[2][5] This enhances the mechanical properties and
durability of composite materials.

Synthesis of Functionalized Materials: CMTIS serves as a precursor for the synthesis of
functionalized silicates and silica materials.[2] The chloromethyl group can be converted into
other functional groups, leading to materials with specific catalytic, separation, or sensing
capabilities.

Polymerization Catalyst: In certain polymerization reactions, CMTIS can act as a catalyst or
co-catalyst.[1]

Drug Development: While direct applications in drug molecules are less common,
organosilanes are explored in drug delivery systems and for the surface modification of
biomedical devices to improve their performance and biocompatibility. The principles of
surface modification using CMTIS are relevant in these contexts.

Experimental Protocols: A Primer
General Handling and Storage

Due to its moisture sensitivity, Chloromethyltriisopropoxysilane should be handled under an
inert atmosphere (e.g., nitrogen or argon) and stored in a tightly sealed container in a cool, dry
place.[2][3]

Surface Modification of a Glass Substrate (lllustrative
Protocol)

e Substrate Preparation: Thoroughly clean the glass substrate with a piranha solution (a
mixture of sulfuric acid and hydrogen peroxide) to generate surface hydroxyl groups.
(Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a
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fume hood with appropriate personal protective equipment). Rinse extensively with deionized
water and dry in an oven.

 Silanization Solution Preparation: In a glovebox or under an inert atmosphere, prepare a 1-
5% (v/v) solution of CMTIS in an anhydrous solvent (e.g., toluene).

o Deposition: Immerse the cleaned and dried glass substrate in the silanization solution for a
specified time (e.g., 1-2 hours) at room temperature.

e Rinsing: Remove the substrate from the solution and rinse thoroughly with the anhydrous
solvent to remove any unbound silane.

e Curing: Cure the coated substrate in an oven at a specific temperature (e.g., 110-120 °C) for
a defined period (e.g., 1 hour) to promote the formation of stable covalent bonds.

» Post-Madification (Optional): The chloromethyl-functionalized surface can now be used for
subsequent reactions, such as nucleophilic substitution with amines or thiols, to introduce
new functionalities.

Safety and Hazard Profile

Chloromethyltriisopropoxysilane is a hazardous chemical and must be handled with
appropriate safety precautions.

Hazard Category GHS Classification Precautionary Statements

. ) o Category 2 (H315: Causes
Skin Corrosion/Irritation T P264, P280, P302+P352
skin irritation)

Serious Eye Damage/Eye Category 1 (H318: Causes
o ] P280, P305+P351+P338
Irritation serious eye damage)

Specific Target Organ Toxicity Category 3 (H335: May cause P261, P271, P304+P340,
(Single Exposure) respiratory irritation) P312

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles
or a face shield, and a lab coat. Work in a well-ventilated area or a chemical fume hood.[6]
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In Case of Exposure:

o Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove
contaminated clothing.

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Spectroscopic Characterization

The structure of Chloromethyltriisopropoxysilane and its reaction products can be confirmed
using various spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR will show characteristic signals for the chloromethyl protons, the methine protons
of the isopropoxy groups, and the methyl protons of the isopropoxy groups.

o 13C NMR will show distinct peaks for the chloromethyl carbon and the carbons of the
ISOPropoxy groups.

o 29Si NMR will provide information about the silicon environment.
e Infrared (IR) Spectroscopy:

o Characteristic peaks for Si-O-C stretching, C-H stretching, and C-ClI stretching will be
present. The appearance of a broad O-H stretch would indicate hydrolysis to the silanol.

e Mass Spectrometry (MS):

o The mass spectrum will show the molecular ion peak and characteristic fragmentation
patterns that can be used to confirm the structure.

Conclusion
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Chloromethyltriisopropoxysilane is a valuable and versatile chemical reagent with a well-
defined set of physical and chemical properties. Its dual reactivity, stemming from the
hydrolyzable isopropoxy groups and the reactive chloromethyl group, makes it an essential tool
for surface modification, the creation of advanced composite materials, and the synthesis of
functionalized silicates. A thorough understanding of its properties, reactivity, and handling
requirements is crucial for its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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